Cas no 2201316-09-6 (1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide)

• Product Name: 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide
• CAS No: 2201316-09-6
• MF: C₁₃H₁₅FN₄O
• MW: 262.282805681229
• CID: 6526638
• Update Time: 2025-05-19

1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide
• 3-Pyrrolidinecarboxamide, 1-(3-cyano-2-pyridinyl)-3-fluoro-N,N-dimethyl-

• Inchi： 1S/C13H15FN4O/c1-17(2)12(19)13(14)5-7-18(9-13)11-10(8-15)4-3-6-16-11/h3-4,6H,5,7,9H2,1-2H3
• InChI Key： WKVKTSAQMKWPRU-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=C2C#N)CCC(F)(C(N(C)C)=O)C1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 446.5±45.0 °C(Predicted)
• pka: 3.61±0.29(Predicted)

Additional information on 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide

Comprehensive Analysis of 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide (CAS No. 2201316-09-6)

The compound 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide (CAS No. 2201316-09-6) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3-cyanopyridin-2-yl moiety and the 3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide group, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with specific biological targets.

In recent years, the demand for novel heterocyclic compounds like 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide has surged, driven by advancements in drug discovery and material science. This compound's fluorinated pyrrolidine core is a key feature that enhances its metabolic stability and bioavailability, making it a valuable asset in medicinal chemistry. Additionally, the cyanopyridine fragment contributes to its electronic properties, which are crucial for binding affinity in enzymatic systems.

One of the most frequently searched questions in the context of this compound is: "What are the synthetic routes for 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide?" The synthesis typically involves multi-step organic reactions, including nucleophilic substitution, amidation, and cyclization. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce the 3-cyanopyridin-2-yl group, followed by fluorination at the pyrrolidine ring. The final step usually involves the formation of the carboxamide functionality through condensation with dimethylamine.

The compound's potential applications extend beyond pharmaceuticals. For instance, its fluorinated and nitrile-containing structure makes it a candidate for use in agrochemicals, where such moieties are known to enhance pesticidal activity. This aligns with the growing trend of developing eco-friendly agrochemicals with reduced environmental impact. Another hot topic is its role in catalysis, where it may serve as a ligand or intermediate in asymmetric synthesis, a field that has seen exponential growth due to the demand for enantiomerically pure compounds.

From a regulatory perspective, 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide is not classified as a hazardous material under current guidelines. However, researchers are advised to follow standard laboratory safety protocols when handling this compound, given its nitrile and fluorine functionalities. Its stability under various conditions, such as pH and temperature, is another area of interest, particularly for formulation scientists working on drug delivery systems.

In conclusion, 1-(3-cyanopyridin-2-yl)-3-fluoro-N,N-dimethylpyrrolidine-3-carboxamide (CAS No. 2201316-09-6) represents a versatile and innovative compound with broad applicability in multiple scientific domains. Its structural complexity and functional diversity make it a subject of ongoing research, particularly in the quest for new therapeutic agents and sustainable agrochemical solutions. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in future innovations.